Cas no 866874-13-7 (Quinoline, 8-chloro-, 1-oxide)
Quinoline, 8-chloro-, 1-oxide structure
Product Name:Quinoline, 8-chloro-, 1-oxide
CAS No:866874-13-7
MF:C9H6ClNO
MW:179.603041172028
CID:4261752
PubChem ID:12171007
Update Time:2025-04-24
Quinoline, 8-chloro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 8-chloro-, 1-oxide
- 8-chloroquinoline-N-oxide
- SCHEMBL3137043
- 8-Chloroquinoline 1-oxide
- 866874-13-7
-
- Inchi: 1S/C9H6ClNO/c10-8-5-1-3-7-4-2-6-11(12)9(7)8/h1-6H
- InChI Key: XDEHTDWBIXZJGR-UHFFFAOYSA-N
- SMILES: [N+]1([O-])=C2C(C=CC=C2Cl)=CC=C1
Computed Properties
- Exact Mass: 179.0137915Da
- Monoisotopic Mass: 179.0137915Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 25.5Ų
Quinoline, 8-chloro-, 1-oxide Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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